Cas no 40515-82-0 (2-Phenoxyquinoline)
2-Phenoxyquinoline structure
Product name:2-Phenoxyquinoline
2-Phenoxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- 2-phenoxyquinoline
- CBDivE_002200
- 2-Phenoxyquinoline #
- HMS2587I21
- CHEMBL1426688
- 40515-82-0
- SMR000284617
- 2-Phenoxy-quinoline
- MLS000693191
- SR-01000389023-1
- AKOS000507425
- phenoxyquinoline
- DTXSID80346574
- Quinoline, 2-phenoxy-
- IDPWXVBDDIYDKT-UHFFFAOYSA-N
- SCHEMBL199906
- SR-01000389023
- 2-Phenoxyquinoline
-
- Inchi： InChI=1S/C15H11NO/c1-2-7-13(8-3-1)17-15-11-10-12-6-4-5-9-14(12)16-15/h1-11H
- InChI Key： IDPWXVBDDIYDKT-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 221.084063974Da
- Monoisotopic Mass: 221.084063974Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1Ų
- XLogP3: 3.6
2-Phenoxyquinoline Related Literature
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1. Reductive cyclisation of 2-azidocinnamates to 2-substituted quinolinesS. A. Foster,Ll. J. Leyshon,D. G. Saunders J. Chem. Soc. Chem. Commun. 1973 29
-
2. Index of subjects, 1947
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Aniket Gupta,Jogendra Kumar,Sukalyan Bhadra Org. Biomol. Chem. 2018 16 3716
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4. 349. Derivatives of 4-chloro- and 6-nitro-quinolineJ. C. E. Simpson,P. H. Wright J. Chem. Soc. 1948 1707
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